Cas no 740735-28-8 (N-(4-Aminopiperazin-1-yl)benzamide)

• Product Name: N-(4-Aminopiperazin-1-yl)benzamide
• CAS No: 740735-28-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 2951147
• PubChem ID: 84819672
• Update Time: 2025-06-30

N-(4-Aminopiperazin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-氨基哌嗪-1-基)苯甲酰胺
• N-(4-Aminopiperazin-1-yl)benzamide
• 740735-28-8

• Inchi： 1S/C11H16N4O/c12-14-6-8-15(9-7-14)13-11(16)10-4-2-1-3-5-10/h1-5H,6-9,12H2,(H,13,16)
• InChI Key： BKPXHWOOHVMZQH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NN1CCN(CC1)N

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.6

Additional information on N-(4-Aminopiperazin-1-yl)benzamide

Recent Advances in the Study of N-(4-Aminopiperazin-1-yl)benzamide (CAS: 740735-28-8) in Chemical Biology and Pharmaceutical Research

N-(4-Aminopiperazin-1-yl)benzamide (CAS: 740735-28-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its chemical structure for enhanced efficacy, and exploring its utility in drug discovery and development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

One of the key areas of investigation has been the role of N-(4-Aminopiperazin-1-yl)benzamide as a modulator of specific biological pathways. Recent publications highlight its interaction with various protein targets, particularly those involved in signal transduction and cellular regulation. For instance, a 2023 study demonstrated its ability to inhibit the activity of certain kinases, suggesting potential applications in oncology and inflammatory diseases. The compound's unique chemical structure, characterized by the presence of a piperazine ring and a benzamide moiety, contributes to its selective binding affinity and pharmacokinetic properties.

In terms of synthetic chemistry, advancements have been made in the efficient production and modification of N-(4-Aminopiperazin-1-yl)benzamide derivatives. Researchers have developed novel synthetic routes that improve yield and purity while allowing for structural diversification. These modifications have led to the identification of analogs with improved bioavailability and reduced off-target effects. A recent patent application (2024) describes a series of fluorinated derivatives that exhibit enhanced metabolic stability while maintaining the parent compound's pharmacological profile.

The therapeutic potential of N-(4-Aminopiperazin-1-yl)benzamide has been explored in several disease models. Preclinical studies have shown promising results in neurological disorders, with the compound demonstrating neuroprotective effects in models of neurodegenerative diseases. Additionally, its immunomodulatory properties are being investigated for autoimmune conditions. These findings are supported by detailed in vitro and in vivo studies that characterize the compound's safety profile and therapeutic window.

From a drug development perspective, N-(4-Aminopiperazin-1-yl)benzamide represents an attractive scaffold for further optimization. Its favorable physicochemical properties, including good solubility and moderate lipophilicity, make it suitable for various formulation strategies. Recent computational studies have employed molecular docking and dynamics simulations to predict its binding modes with target proteins, providing valuable insights for structure-based drug design. These in silico approaches, combined with experimental validation, are accelerating the development of next-generation derivatives with improved potency and selectivity.

Looking forward, the research community anticipates several important directions for N-(4-Aminopiperazin-1-yl)benzamide. These include detailed investigations of its pharmacokinetics and pharmacodynamics in higher species, exploration of combination therapies, and potential applications in precision medicine approaches. The compound's versatility suggests it may serve as a valuable tool compound for probing biological systems, in addition to its therapeutic potential. As research progresses, standardized protocols for its evaluation and characterization will be essential for comparing results across different laboratories and studies.

In conclusion, N-(4-Aminopiperazin-1-yl)benzamide (CAS: 740735-28-8) continues to be a focus of active research in chemical biology and pharmaceutical sciences. The growing body of evidence supports its potential as both a pharmacological tool and a therapeutic candidate. Future studies will likely clarify its clinical applicability and may lead to the development of novel treatments for various diseases. This compound exemplifies how fundamental chemical research can translate into promising biomedical applications, highlighting the importance of continued investment in this area of study.